Cas no 7067-49-4 (Stannane,isocyanatotripropyl-)

• Product name: Stannane,isocyanatotripropyl-
• CAS No: 7067-49-4
• MF: C₂₈H₂₀FN₅O₃S₂
• MW: 557.61850643158
• CID: 575097
• PubChem ID: 5269804

Stannane,isocyanatotripropyl- Chemical and Physical Properties

Names and Identifiers

• Stannane,isocyanatotripropyl-
• 1-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-phenylpyrrolidine-2,3-dione
• 7067-49-4
• DTXSID30414797

• Inchi： InChI=1S/C28H20FN5O3S2/c1-16-22(33-14-8-7-13-20(33)30-16)24(35)21-23(17-9-3-2-4-10-17)34(26(37)25(21)36)27-31-32-28(39-27)38-15-18-11-5-6-12-19(18)29/h2-14,23,35H,15H2,1H3
• InChI Key： RTBOOFBIOJIUCU-UHFFFAOYSA-N
• SMILES： CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)SCC5=CC=CC=C5F)C6=CC=CC=C6)O

Computed Properties

• Exact Mass: 557.0994
• Monoisotopic Mass: 557.099159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 154
• XLogP3: 6

Experimental Properties

• Density: 1.5
• Refractive Index: 1.752
• PSA: 100.69